molecular formula C6H13N B8469475 2-Ethylcyclobutylamine

2-Ethylcyclobutylamine

Cat. No.: B8469475
M. Wt: 99.17 g/mol
InChI Key: QOGDUZDAPVKBAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Ethylcyclobutylamine is a cyclobutane derivative featuring an ethyl substituent at the 2-position of the four-membered ring and an amine functional group. The ethyl group may influence steric and electronic properties, altering reactivity compared to unsubstituted analogs.

Properties

Molecular Formula

C6H13N

Molecular Weight

99.17 g/mol

IUPAC Name

2-ethylcyclobutan-1-amine

InChI

InChI=1S/C6H13N/c1-2-5-3-4-6(5)7/h5-6H,2-4,7H2,1H3

InChI Key

QOGDUZDAPVKBAN-UHFFFAOYSA-N

Canonical SMILES

CCC1CCC1N

Origin of Product

United States

Comparison with Similar Compounds

Chemical and Physical Properties

Compound Molecular Formula Molecular Weight (g/mol) CAS Number EC Number Key Properties
Cyclobutylamine C₄H₉N 71.12 2516-34-9 219-736-0 High volatility; used in polymer synthesis
Ethyl-n-butylamine C₆H₁₅N 101.19 Not reported Not reported Linear structure; industrial solvent
This compound C₆H₁₃N 99.19 (calculated) N/A N/A Theoretical higher steric hindrance

Notes:

  • Cyclobutylamine’s data is sourced from safety sheets , while Ethyl-n-butylamine’s toxicological and production details derive from industrial guidelines .
  • This compound’s molecular weight is calculated based on structural inference.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.